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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Tinuvin® 123 to enhance the UV stability of their formulations.

Frequently Asked Questions (FAQS)

Q1: What is Tinuvin® 123 and how does it provide UV protection?

Al: Tinuvin® 123 is a liquid hindered amine light stabilizer (HALS) based on an amino-ether
functionality.[1][2] Unlike UV absorbers that block UV light, Tinuvin® 123 acts as a radical
scavenger. It interrupts the degradation process initiated by UV radiation by neutralizing free
radicals formed within the polymer, thereby protecting the material from damage such as gloss
reduction, cracking, and color change.[3] Its low basicity makes it suitable for use in acid-
catalyzed and other sensitive systems where traditional HALS might cause interactions.[1][2]

Q2: In what concentrations should Tinuvin® 123 be used?

A2: The optimal concentration of Tinuvin® 123 depends on the substrate, the presence of other
additives, and the desired performance requirements. However, a general guidance for its
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concentration in various applications is provided in the table below. It is always recommended

to determine the optimum concentration through laboratory trials.[1][2]

Application

Recommended
Concentration of Tinuvin®
123 (% by weight on binder
solids)

Recommended
Combination with UV
Absorber (% by weight on
binder solids)

Automotive & Industrial

1.0 - 3.0% (e.g., Tinuvin® 384,

) 0.5-2.0% Tinuvin® 1130, Tinuvin® 928,
Coatings S
or Tinuvin® 400)
_ _ 1.0 - 3.0% (e.g., Tinuvin® 384
Decorative Wood Coatings 0.5-2.0% o
or Tinuvin® 1130)
) Synergistic performance is
Plastics (General) 0.05 - 2.0%

often observed.

Q3: Why is it recommended to use Tinuvin® 123 in combination with a UV absorber?

A3: Tinuvin® 123 and UV absorbers work through different but complementary mechanisms,
creating a synergistic effect that provides superior UV protection. The UV absorber acts as a

primary shield, absorbing a significant portion of the UV radiation before it can reach the

polymer and initiate degradation.[4] Tinuvin® 123 then acts as a secondary defense,

scavenging any free radicals that are formed despite the presence of the UV absorber. This

dual-action approach is more effective than using either additive alone.[3]

attacks
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Synergistic UV Protection Mechanism.

Troubleshooting Guide

Problem 1: Insufficient UV protection despite the addition of Tinuvin® 123.

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b1209033/docs?utm_src=pdf-body-img#technical-support-center-optimizing-tinuvin-123-for-maximum-uv-protection
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Possible Cause

Troubleshooting Steps

Sub-optimal Concentration

The concentration of Tinuvin® 123 may not be
sufficient for the specific application and

exposure conditions.

Solution: Conduct a ladder study to evaluate a
range of Tinuvin® 123 concentrations (e.g.,
0.5%, 1.0%, 1.5%, 2.0%). Evaluate the
performance of each concentration using
accelerated weathering tests and select the
concentration that provides the desired level of

protection.

Absence of a UV Absorber

Tinuvin® 123 (a HALS) is most effective when

used in synergy with a UV absorber.

Solution: Incorporate a compatible UV absorber
into your formulation. The choice of UV
absorber will depend on the polymer system
and the spectral range of protection required.
Refer to the table above for recommended

combinations.

Incompatibility with Formulation Components

Tinuvin® 123, although having low basicity,
might have some incompatibility with highly
acidic components in the formulation, which

could reduce its effectiveness.[1][2]

Solution: Review the formulation for any highly
acidic components. If possible, consider
alternative components with lower acidity. If the
acidic component is essential, a higher
concentration of Tinuvin® 123 might be
necessary, or a different grade of HALS could

be explored.

Poor Dispersion

Being a liquid additive, improper mixing can lead
to localized concentrations and uneven

protection.
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Solution: Ensure thorough and uniform mixing of
Tinuvin® 123 into the formulation. Use
appropriate mixing equipment and techniques to
achieve a homogeneous dispersion. In high-
solids coatings, consider pre-diluting Tinuvin®
123 in a compatible solvent before adding it to

the main batch.[5]

Problem 2: Negative impact on coating properties (e.g., loss of gloss, color change) after

adding Tinuvin® 123.

© 2026 BenchChem. All rights reserved. 5/13 Tech Support


https://www.polywill.com/troubleshooting-common-issues-with-water-borne-dispersants-in-coatings/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Possible Cause Troubleshooting Steps

Certain pigments can interact with light
Interaction with Pigments stabilizers, affecting both the color and the

stabilizing performance.

Solution: Evaluate the compatibility of Tinuvin®
123 with the specific pigments used in the
formulation. Some pigments may have inherent
light-stabilizing or destabilizing effects. It may be
necessary to adjust the concentration of

Tinuvin® 123 or select alternative pigments.

An excessively high concentration of Tinuvin®
High Concentration of Additive 123, beyond the optimal range, can sometimes

affect the physical properties of the coating.

Solution: Re-evaluate the concentration of
Tinuvin® 123. Refer to the recommended
concentration ranges and perform a study to
find the lowest effective concentration that
provides the required UV protection without

negatively impacting other properties.

While Tinuvin® 123 is compatible with a wide
range of polymers, there can be exceptions,

Incompatibility with the Polymer Matrix ] ) ) )
leading to issues like haziness or reduced gloss.

[6]

Solution: Conduct compatibility tests by
preparing small-scale samples of the polymer
with Tinuvin® 123 and observing for any visual
changes. If incompatibility is observed, consider
using a different grade of Tinuvin® or another

HALS recommended for that specific polymer.

Experimental Protocols
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Protocol 1: Determining Optimal Tinuvin® 123
Concentration using UV-Vis Spectroscopy

This protocol outlines the steps to assess the UV-absorbing efficacy of different concentrations
of Tinuvin® 123 in a clear polymer film.

1. Sample Preparation:

» Prepare a series of polymer solutions (or melts) containing varying concentrations of
Tinuvin® 123 (e.g., 0%, 0.5%, 1.0%, 1.5%, 2.0% by weight of the polymer).

o If a UV absorber is part of the formulation, prepare a parallel set of samples with a fixed
concentration of the UV absorber and varying concentrations of Tinuvin® 123.

» Cast thin films of uniform thickness from each solution onto a UV-transparent substrate (e.g.,
guartz). Ensure the films are free of defects.

o Prepare a blank sample using the same polymer and substrate but without any UV stabilizer.
2. UV-Vis Spectrophotometer Setup:

e Turn on the spectrophotometer and allow it to warm up as per the manufacturer's
instructions.

» Set the wavelength range to scan from 280 nm to 400 nm (the UV-A and UV-B regions).
o Calibrate the instrument using the blank substrate as the reference to obtain a baseline.
3. Measurement:

e Mount the polymer film sample in the spectrophotometer's sample holder, ensuring the light
beam passes through a clear, representative area of the film.

e Measure the UV transmittance spectrum for each sample.
4. Data Analysis:

» Plot the % Transmittance vs. Wavelength for all the samples on the same graph.
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o Compare the spectra to determine the effectiveness of each Tinuvin® 123 concentration in
reducing UV transmittance. The lower the transmittance, the better the UV protection.

e The optimal concentration will be the one that provides the desired level of UV blocking

without negatively impacting other properties.

Sample Preparation

Prepare polymer solutions with varying Tinuvin® 123 concentrations

'

Cast thin films of uniform thickness

'

Prepare a blank sample

UV-Vis Measurement

Set up and calibrate spectrophotometer

'

Measure UV transmittance of each film

Data Analysis

Plot % Transmittance vs. Wavelength

'

Compare spectra to determine optimal concentration
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UV-Vis Spectroscopy Workflow.

Protocol 2: Evaluating UV Protection Performance using
Accelerated Weathering

This protocol provides a general guideline for conducting accelerated weathering tests based
on principles from standards like ASTM D4329 for plastics.

1. Sample Preparation:

» Prepare test plaques or coated panels of the material containing different concentrations of
Tinuvin® 123 (and UV absorber, if applicable), as well as a control sample with no UV
stabilizer.

e Ensure all samples have a consistent and well-defined geometry and surface finish.

» Document the initial appearance of each sample, including color (using a colorimeter) and
gloss (using a gloss meter).

2. Accelerated Weathering Test:

o Place the samples in an accelerated weathering chamber equipped with fluorescent UV
lamps (e.g., UVA-340 to simulate sunlight).

o Set the test cycle to alternate between periods of UV exposure and moisture (condensation
or water spray) to mimic natural weather conditions. A common cycle is 8 hours of UV at a
controlled temperature (e.g., 60°C) followed by 4 hours of condensation at a lower
temperature (e.g., 50°C).[7]

e Run the test for a predetermined duration (e.g., 500, 1000, or 2000 hours), depending on the
material and its intended application.

3. Evaluation:
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At regular intervals (e.g., every 250 hours), remove the samples from the chamber for
evaluation.

Visually inspect the samples for any signs of degradation, such as cracking, chalking, or
blistering.

Measure the color change (AE) and gloss retention of the exposed samples compared to
unexposed controls or the initial measurements.

. Data Analysis:

Plot the change in color (AE) and the percentage of gloss retention as a function of exposure
time for each sample.

Compare the performance of the samples with different concentrations of Tinuvin® 123 to
determine the optimal level for maintaining the desired appearance and physical properties
over time.
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Sample Preparation

Prepare test specimens with varying Tinuvin® 123 concentrations

l

Measure initial color and gloss

Accelerated Weathering

Place samples in weathering chamber

l

Run cyclic UV and moisture exposure

Evaluation

Periodically remove samples

l

Visually inspect for degradation

l

Measure color and gloss changes

Data Analysis

Plot AE and gloss retention vs. time

l

Determine optimal Tinuvin® 123 concentration

Click to download full resolution via product page

Accelerated Weathering Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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